Cas no 154288-10-5 (8-Quinazolinol,4-chloro-2-methyl-)

• Product Name: 8-Quinazolinol,4-chloro-2-methyl-
• CAS No: 154288-10-5
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 137554
• PubChem ID: 53426527
• Update Time: 2025-04-19

8-Quinazolinol,4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinazolinol,4-chloro-2-methyl-
• 4-chloro-2-methylquinazolin-8-ol
• 4-CHLORO-2-METHYL-8-QUINAZOLINOL
• 4-chloro-8-hydroxy-2-methyl-quinazoline
• 8-Quinazolinol,4-chloro-2-methyl
• DTXSID00699256
• 154288-10-5
• SCHEMBL3242174
• MUCBPNVNKQACBF-UHFFFAOYSA-N
• AKOS006290976

• Inchi： 1S/C9H7ClN2O/c1-5-11-8-6(9(10)12-5)3-2-4-7(8)13/h2-4,13H,1H3
• InChI Key： MUCBPNVNKQACBF-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C2=NC(C)=N1)O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01000
• LogP: 2.29720